
An In-depth Technical Guide to the Systemic
Properties of Propamocarb Fungicide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Propamocarb

Cat. No.: B029037 Get Quote
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Executive Summary
Propamocarb is a carbamate fungicide renowned for its systemic capabilities, particularly

against Oomycete pathogens such as Pythium and Phytophthora spp.[1][2]. Administered

typically as propamocarb hydrochloride, it is readily absorbed by plant tissues and

translocated, offering both protective and curative action against a variety of devastating plant

diseases[1][3]. Its unique mode of action, which involves the inhibition of phospholipid and fatty

acid synthesis, disrupts the integrity of fungal cell membranes[4][5]. This guide provides a

comprehensive technical overview of propamocarb's systemic properties, including its

physicochemical characteristics, uptake and translocation pathways, metabolism within plants,

and the experimental protocols used to elucidate these properties.

Physicochemical Properties
The systemic behavior of a fungicide is fundamentally governed by its physicochemical

properties. Propamocarb is formulated as a hydrochloride salt to enhance its solubility in

water, a key factor for its uptake and translocation within the plant's vascular system.

Table 1: Physicochemical Properties of Propamocarb and Propamocarb Hydrochloride
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Property Propamocarb
Propamocarb
Hydrochloride

Source(s)

Molecular Formula C₉H₂₀N₂O₂ C₉H₂₁ClN₂O₂ [6][7]

Molecular Weight 188.3 g/mol 224.7 g/mol [7][8]

Physical Form -
Colorless,

hygroscopic crystals
[8]

Melting Point - 45-64.2 °C [6][8]

Vapor Pressure 730 mPa (25 °C)
3.85 x 10⁻² mPa (20

°C)
[8]

Water Solubility >900 g/L (20 °C) >500 g/L (20 °C) [8]

Log Kₒw

(Octanol/Water)
0.84 (pH 7, 20 °C) -1.21 (pH 7) [8]

pKa 9.5 9.1 - 9.3 [6][8]

| Stability | - | Very stable to hydrolysis and photolysis |[6][8] |

The high water solubility and low octanol-water partition coefficient (Log Kₒw) of the

hydrochloride salt are critical for its systemic action, facilitating movement through aqueous

environments both outside and inside the plant.

Mode of Action and Signaling Pathway
Propamocarb's fungicidal activity stems from its ability to disrupt cell membrane integrity in

susceptible Oomycetes. It specifically inhibits the biosynthesis of phospholipids and fatty acids,

which are essential components of the cell membrane[1][4]. This disruption halts mycelial

growth, prevents the formation of sporangia, and inhibits spore germination[4].
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Propamocarb's Cellular Mode of Action in Oomycetes
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Systemic Uptake and Acropetal Translocation of Propamocarb
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Workflow for Propamocarb Residue Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemicalwarehouse.com [chemicalwarehouse.com]

2. Propamocarb Hydrochloride Tech [baolingchem.com]

3. ariashimi.ir [ariashimi.ir]

4. Downy mildew solution: propamocarb hydrochloride - HEBEN [hb-p.com]

5. Propamocarb [titanunichem.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b029037?utm_src=pdf-body-img
https://www.benchchem.com/product/b029037?utm_src=pdf-custom-synthesis
https://chemicalwarehouse.com/blogs/active-ingredients/propamocarb-hydrochloride
https://www.baolingchem.com/english/content/?53.html
https://www.ariashimi.ir/en/products/pesticides/fungicides/256-propamocarb-hydrochloride-aria
https://www.hb-p.com/article/downy-mildew-solution-propamocarb-hydrochloride/
http://www.titanunichem.com/page232?product_id=1882
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b029037?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. 685. Propamocarb (Pesticide residues in food: 1984 evaluations) [inchem.org]

7. Propamocarb | C9H20N2O2 | CID 32490 - PubChem [pubchem.ncbi.nlm.nih.gov]

8. chinese-pesticide.com [chinese-pesticide.com]

To cite this document: BenchChem. [An In-depth Technical Guide to the Systemic Properties
of Propamocarb Fungicide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b029037#understanding-the-systemic-properties-of-
propamocarb-fungicide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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